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Compound of Interest

Compound Name: Sodium aluminum hydride

Cat. No.: B089126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the quantitative hydrogen release from

sodium aluminum hydride (NaAlH₄) and other leading chemical hydrides. The following

sections detail the performance metrics, experimental protocols for analysis, and visual

representations of the underlying processes to aid in the evaluation of these materials for

hydrogen storage applications.

Quantitative Comparison of Hydrogen Storage Materials
The efficiency of hydrogen storage materials is primarily evaluated based on their gravimetric

hydrogen density, the temperature at which hydrogen is released, and the kinetics of the

release. The following table summarizes these key quantitative parameters for sodium
aluminum hydride and its common alternatives.
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Material
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al H₂
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H₂
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Peak
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n Energy
(kJ/mol)

Notes

Sodium

Aluminum

Hydride

(NaAlH₄)

7.5

5.6

(reversible)

[1][2]

~170 (bulk)

[3]

183 (bulk,

1st step)[3]

118.1 (1st

step, neat)

[1]

Two-step

decomposit

ion.

Kinetics

and

reversibility

are

significantl

y improved

with

catalysts

like

titanium.[4]

[5][6]

Ti-doped

NaAlH₄
-

~5

(reversible)

[1]

33

(nanoconfi

ned with

TiCl₃)[7]

125

(nanoconfi

ned with

TiCl₃)[7]

72-80[4]

Catalysts

lower the

activation

energy and

decomposit

ion

temperatur

e.[4][5]

Lithium

Borohydrid

e (LiBH₄)

18.5 13.8[8] ~380 >500 - High

theoretical

capacity

but

requires

high

temperatur

es for

hydrogen
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release

and has

poor

reversibility

.[8][9]

LiBH₄ +

LiNH₂
11.9 >10[10][11] - - -

Forms a

new

quaternary

hydride,

releasing a

high

amount of

hydrogen,

but also a

small

amount of

ammonia.

[10][11]

Ammonia

Borane

(NH₃BH₃)

19.6
up to

16.2[12]

~90-130

(1st step)

[13]

- -

High

hydrogen

capacity,

but the

release is

exothermic

and

irreversible

, often

producing

borazine

as a

byproduct.

[12][13]
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Accurate and reproducible data are paramount in materials science. This section outlines the

methodologies for key experiments used to quantify hydrogen release from chemical hydrides.

Temperature-Programmed Desorption (TPD)
Objective: To determine the temperature at which hydrogen is released from a material and the

relative amount of hydrogen released at different temperatures.

Methodology:

A small, precisely weighed sample of the hydride material (typically 1-10 mg) is placed in a

sample holder within a quartz tube reactor.

The reactor is purged with an inert gas (e.g., Argon) to remove any atmospheric

contaminants.[14]

A constant flow of the inert gas is maintained through the reactor.[14]

The temperature of the sample is increased at a constant rate (e.g., 5 °C/min).

The gas stream exiting the reactor is continuously monitored by a mass spectrometer to

detect the concentration of evolved hydrogen (m/z = 2).[14]

The hydrogen signal is plotted as a function of temperature to generate a TPD profile, which

shows peaks corresponding to hydrogen desorption events.

Sieverts' Method (Gas Reaction Controller)
Objective: To measure the amount of hydrogen absorbed or desorbed by a material at a

constant temperature (isothermal conditions) and varying pressures.

Methodology:

A known mass of the sample is loaded into a reactor of a known volume.

The reactor is evacuated and heated to the desired experimental temperature.
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A known quantity of hydrogen gas is introduced into a calibrated volume (the "dosing"

volume).

The valve between the dosing volume and the reactor is opened, allowing hydrogen to

expand into the reactor and interact with the sample.

The pressure change in the system is monitored until it stabilizes, indicating that equilibrium

has been reached.

The amount of hydrogen absorbed or desorbed by the sample is calculated from the

pressure change using the ideal gas law.

This process is repeated at different pressures to construct a pressure-composition isotherm

(PCI).

Gas Buret Method
Objective: To determine the total amount of hydrogen released from a material through a

chemical reaction, typically hydrolysis.[15]

Methodology:

A gas buret is assembled and filled with a liquid (e.g., water). The initial volume is recorded.

[15]

A reaction flask containing a hydrolytic solvent (e.g., water or a glycerol/water mixture) is

connected to the gas buret.[15]

A precisely weighed sample of the hydride is introduced into the reaction flask.[15]

The hydride reacts with the solvent, releasing hydrogen gas, which displaces the liquid in the

buret.[15]

The final volume of the displaced liquid is recorded after the reaction is complete and the

system has returned to room temperature.

The volume of hydrogen produced is corrected to standard temperature and pressure (STP).
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The weight percent of hydrogen released is calculated based on the initial mass of the

sample.

Visualizing Reaction Pathways and Workflows
Graphical representations are essential for understanding the complex processes involved in

hydrogen release. The following diagrams, generated using the DOT language, illustrate key

pathways and experimental setups.

Hydrogen Release from Sodium Aluminum Hydride
The thermal decomposition of sodium aluminum hydride occurs in a two-step process. The

first step involves the decomposition of NaAlH₄ into sodium aluminum hexahydride (Na₃AlH₆),

aluminum (Al), and hydrogen gas. The second, higher-temperature step, decomposes Na₃AlH₆

into sodium hydride (NaH), aluminum, and more hydrogen.

Sodium Aluminum Hydride
(NaAlH₄)

Sodium Aluminum Hexahydride (Na₃AlH₆)
+ Aluminum (Al) + Hydrogen (H₂)

 Δ (Heat) 
 ~183°C Sodium Hydride (NaH)

+ Aluminum (Al) + Hydrogen (H₂)

 Δ (Heat) 
 >220°C 

Uncatalyzed Reaction Titanium-Catalyzed Reaction

NaAlH₄

Na₃AlH₆ + Al + H₂

High Activation Energy

NaAlH₄ + Ti-catalyst

Na₃AlH₆ + Al + H₂

Lower Activation Energy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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